![molecular formula C17H18N2O2S B6538662 N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}thiophene-2-carboxamide CAS No. 1060326-44-4](/img/structure/B6538662.png)
N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}thiophene-2-carboxamide
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Overview
Description
“N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}thiophene-2-carboxamide” is a complex organic compound that contains a pyrrolidine ring . Pyrrolidine is a five-membered nitrogen heterocycle that is widely used by medicinal chemists to create compounds for the treatment of human diseases . The interest in this saturated scaffold is enhanced by the possibility to efficiently explore the pharmacophore space due to sp3-hybridization, the contribution to the stereochemistry of the molecule, and the increased three-dimensional (3D) coverage due to the non-planarity of the ring .
Synthesis Analysis
The synthesis of pyrrolidine derivatives often involves ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings . The stereogenicity of carbons in the pyrrolidine ring is a significant feature, as different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates .Molecular Structure Analysis
The molecular structure of “N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}thiophene-2-carboxamide” is likely to be complex, given the presence of the pyrrolidine ring and other functional groups. The pyrrolidine ring contributes to the stereochemistry of the molecule and allows for efficient exploration of the pharmacophore space due to its sp3-hybridization .Chemical Reactions Analysis
The chemical reactions involving “N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}thiophene-2-carboxamide” are likely to be complex and varied. The presence of the pyrrolidine ring allows for a range of reactions, including ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings .Scientific Research Applications
Drug Discovery
The pyrrolidine ring is a versatile scaffold for novel biologically active compounds . It allows efficient exploration of the pharmacophore space due to sp3-hybridization, contributes to the stereochemistry of the molecule, and increases three-dimensional coverage due to the non-planarity of the ring .
Antifungal Applications
Compounds with a pyrrolidine ring have shown antifungal properties . This makes them potential candidates for the development of new antifungal drugs.
Antibacterial Applications
Pyrrolidine derivatives have demonstrated antibacterial activity . This suggests that they could be used in the development of new antibacterial agents.
Anticonvulsant Applications
The pyrrolidine ring has been associated with anticonvulsant activity . This could lead to the development of new treatments for conditions like epilepsy.
Anticancer Applications
Compounds with a pyrrolidine ring have shown anticancer properties . This opens up possibilities for new cancer therapies.
Antioxidant Applications
Pyrrolidine derivatives have demonstrated antioxidant activity . This suggests they could be used in the development of new antioxidant therapies.
Future Directions
The future directions for research on “N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}thiophene-2-carboxamide” could involve further exploration of the pharmacophore space due to sp3-hybridization, investigation of the influence of steric factors on biological activity, and the design of new pyrrolidine compounds with different biological profiles .
Mechanism of Action
Target of Action
Compounds with a pyrrolidine ring, such as this one, have been shown to have nanomolar activity against ck1γ and ck1ε . These kinases play crucial roles in various cellular processes, including cell division, circadian rhythm, and Wnt signaling .
Mode of Action
It’s known that the pyrrolidine ring contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization . This suggests that the compound may interact with its targets in a unique manner, potentially leading to changes in the targets’ function.
Biochemical Pathways
Given its potential activity against ck1γ and ck1ε, it may influence pathways regulated by these kinases
Pharmacokinetics
Modifications of the pyrrolidine ring have been used to optimize the pharmacokinetic profile of related compounds . The impact of these properties on the compound’s bioavailability would need to be determined through further study.
Result of Action
Compounds with a pyrrolidine ring have been associated with various biological activities, suggesting that this compound may also have diverse effects .
properties
IUPAC Name |
N-[4-(2-oxo-2-pyrrolidin-1-ylethyl)phenyl]thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O2S/c20-16(19-9-1-2-10-19)12-13-5-7-14(8-6-13)18-17(21)15-4-3-11-22-15/h3-8,11H,1-2,9-10,12H2,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AGQJNZMGIUVEQZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(=O)CC2=CC=C(C=C2)NC(=O)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-{4-[2-oxo-2-(pyrrolidin-1-yl)ethyl]phenyl}thiophene-2-carboxamide |
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